Cas no 1401728-89-9 (tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)azetidine-1-carboxylate)

Tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)azetidine-1-carboxylate is a versatile azetidine derivative featuring both a hydroxyl and an allyl functional group on the same carbon center, protected by a Boc (tert-butoxycarbonyl) group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic compounds. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the allyl and hydroxyl groups offer multiple reactivity pathways for further functionalization. Its well-defined structure and synthetic utility make it a preferred choice for medicinal chemistry and materials science applications requiring precise molecular modifications.
tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)azetidine-1-carboxylate structure
1401728-89-9 structure
Product Name:tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)azetidine-1-carboxylate
CAS No:1401728-89-9
MF:C11H19NO3
MW:213.273463487625
MDL:MFCD21362399
CID:2137309
PubChem ID:68378947
Update Time:2025-06-13

tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-allyl-3-hydroxyazetidine-1-carboxylate
    • 3-Allyl-3-hydroxyazetidine-1-carboxylic acid tert-butyl ester
    • FKWKYNRMMWHMEF-UHFFFAOYSA-N
    • 3-allyl-3-hydroxy-azetidine-1-carboxylic acid tert-butyl ester
    • tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)azetidine-1-carboxylate
    • CS-0079141
    • AKOS018291174
    • XH1126
    • tert-butyl3-allyl-3-hydroxyazetidine-1-carboxylate
    • EN300-269829
    • 1401728-89-9
    • SB51695
    • SCHEMBL12802260
    • DA-45354
    • MDL: MFCD21362399
    • Inchi: 1S/C11H19NO3/c1-5-6-11(14)7-12(8-11)9(13)15-10(2,3)4/h5,14H,1,6-8H2,2-4H3
    • InChI Key: FKWKYNRMMWHMEF-UHFFFAOYSA-N
    • SMILES: OC1(CC=C)CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 1.2

tert-butyl 3-hydroxy-3-(prop-2-en-1-yl)azetidine-1-carboxylate Pricemore >>

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